Cas no 1218789-34-4 (2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol)

2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol is a boronic ester-functionalized pyrimidine derivative widely used in Suzuki-Miyaura cross-coupling reactions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and reactivity, making it a valuable intermediate in pharmaceutical and materials science applications. The ethanolamine side chain improves solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. This compound is particularly useful for constructing complex heterocyclic frameworks due to its selective reactivity and compatibility with diverse reaction conditions. Its well-defined structure and high purity ensure consistent performance in synthetic workflows, making it a reliable choice for researchers in medicinal chemistry and polymer science.
2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol structure
1218789-34-4 structure
Product Name:2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol
CAS No:1218789-34-4
MF:C12H20BN3O3
MW:265.116502761841
MDL:MFCD12546562
CID:857474
PubChem ID:46739652
Update Time:2025-10-28

2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-HYDROXYETHYLAMINO)PYRIMIDINE-5-BORONIC ACID, PINACOL ESTER
    • 2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol
    • 2-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylamino)ethanol
    • MFCD12546562
    • SY036469
    • AT17007
    • 2-(2-Hydroxyethylamino)pyrimidine-5-boronic acid pinacol ester
    • DTXSID30675245
    • AKOS015999753
    • 2-{[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]amino}ethan-1-ol
    • 2-{[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIMIDIN-2-YL]AMINO}ETHANOL
    • DB-346000
    • SB60793
    • 2-(2-Hydroxyethylamino)pyrimidine-5-boronic acid,pinacol ester
    • 1218789-34-4
    • 2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethan-1-ol
    • Ethanol, 2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinyl]amino]-
    • 2-[(2-Hydroxyethyl)amino]pyrimidine-5-boronic Acid Pinacol Ester
    • BS-21112
    • CS-0173892
    • 2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]amino]ethanol
    • MDL: MFCD12546562
    • Inchi: 1S/C12H20BN3O3/c1-11(2)12(3,4)19-13(18-11)9-7-15-10(16-8-9)14-5-6-17/h7-8,17H,5-6H2,1-4H3,(H,14,15,16)
    • InChI Key: QUEIXBFMJFCEAV-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C(NCCO)N=C2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 265.16000
  • Monoisotopic Mass: 265.1597717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • PSA: 76.50000
  • LogP: 0.25300

2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol Pricemore >>

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Additional information on 2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol

Introduction to 2-((5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrimidin-2-Yl)Amino)Ethanol (CAS No. 1218789-34-4)

Cas No 1218789-34-4 refers to the compound 2-( (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol, a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its unique structure, which incorporates a dioxaborolane moiety attached to a pyrimidine ring system and further functionalized with an amine and ethanol group. The combination of these structural elements makes it a versatile compound with intriguing chemical properties and promising applications in medicinal chemistry and materials science.

The synthesis of cas no 1218789-34-4 involves advanced organic chemistry techniques. The dioxaborolane group is typically introduced through a boron-based coupling reaction or via the use of pre-synthesized dioxaborolane precursors. The pyrimidine ring system is then functionalized with the amino and ethanol groups through nucleophilic substitution or amide coupling reactions. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound with high purity and yield.

The structural uniqueness of cas no 1218789-34-based compounds has been leveraged in various research areas. In medicinal chemistry, this compound has shown potential as a lead molecule for drug discovery. Its ability to act as a bioisostere or as a scaffold for further functionalization has been explored in several studies. For instance, recent research has highlighted its role in the development of inhibitors for certain enzymes involved in metabolic disorders.

In materials science, the dioxaborolane moiety in cas no 1218789-based compounds has been utilized for the synthesis of novel boron-containing polymers. These polymers exhibit unique mechanical and thermal properties that make them suitable for advanced materials applications such as high-performance adhesives or lightweight composites.

The pharmacological activity of cas no 1218789-based compounds has also been a subject of intense research. In vitro studies have demonstrated that this compound exhibits selective binding to certain receptors and ion channels. These findings suggest its potential as a modulator in treating neurological disorders such as epilepsy or chronic pain conditions.

In addition to its direct applications in medicine and materials science, cas no 1218789-based compounds have also found utility as intermediates in the synthesis of more complex molecules. For example, recent studies have employed this compound as a building block for constructing macrocyclic structures with potential applications in drug delivery systems.

The environmental impact of cas no 1218789-based compounds has also been assessed under various regulatory frameworks. Initial toxicity studies indicate that this compound exhibits low acute toxicity; however, further long-term studies are required to fully understand its environmental fate and potential risks.

In conclusion, cas no 1218789-based compounds represent an exciting class of chemicals with diverse applications across multiple disciplines. Their unique structure and versatile functional groups make them valuable tools for researchers seeking innovative solutions in drug discovery and materials innovation.

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